molecular formula C12H8ClFN2O2 B8621600 5-Chloro-N-(4-fluorophenyl)-2-nitroaniline CAS No. 1477-86-7

5-Chloro-N-(4-fluorophenyl)-2-nitroaniline

Cat. No.: B8621600
CAS No.: 1477-86-7
M. Wt: 266.65 g/mol
InChI Key: QZVROQWRTFMJQM-UHFFFAOYSA-N
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Description

5-Chloro-N-(4-fluorophenyl)-2-nitroaniline is a useful research compound. Its molecular formula is C12H8ClFN2O2 and its molecular weight is 266.65 g/mol. The purity is usually 95%.
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Properties

CAS No.

1477-86-7

Molecular Formula

C12H8ClFN2O2

Molecular Weight

266.65 g/mol

IUPAC Name

5-chloro-N-(4-fluorophenyl)-2-nitroaniline

InChI

InChI=1S/C12H8ClFN2O2/c13-8-1-6-12(16(17)18)11(7-8)15-10-4-2-9(14)3-5-10/h1-7,15H

InChI Key

QZVROQWRTFMJQM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1NC2=C(C=CC(=C2)Cl)[N+](=O)[O-])F

Origin of Product

United States

Synthesis routes and methods

Procedure details

50 g of 1-chloro-3,4-dinitrobenzene in 250 ml of ethanol is mixed with 50 ml of 4-fluoroaniline and stirred for 35 hours at 60° C. After concentration by evaporation to half the volume, water and dichloromethane are divided up. After the organic phase is washed with 1N aqueous hydrochloric acid, it is dried on sodium sulfate, filtered and concentrated by evaporation. After chromatography on silica gel, 62.33 g (5-chloro-2-nitrophenyl)-(4-fluorophenyl)amine is obtained.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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